Cas no 1228583-52-5 (5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride)
5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-(Pyrrolidin-3-yl)-2H-tetrazole hydrochloride
- 5-(3-Pyrrolidinyl)-1H-tetrazole hydrochloride
- 5-(Pyrrolidin-3-yl)-2H-tetrazole HCl
- 5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride
- 5-(3-Pyrrolidinyl)-1H-tetrazole HCl
- SB11993
- AK171035
- 5-Pyrrolidin-3-yl-2H-tetrazole hydrochloride
- Z2755724103
- 2H-Tetrazole, 5-(3-pyrrolidinyl)-, hydrochloride (1:1)
- 5-(pyrrolidin-3-yl)-1H-1,2,3,4-tetrazole hydrochloride
- SY098295
- CS-0050747
- 1228583-52-5
- 5-(Pyrrolidin-3-yl)-2H-tetrazolehydrochloride
- 5-pyrrolidin-3-yl-2H-tetrazole;hydrochloride
- AKOS025290988
- EN300-366852
- 5-(3-Pyrrolidinyl)-2H-tetrazole Hydrochloride
- MFCD27987083
- AS-34044
- 856-018-1
- DZB58352
-
- MDL: MFCD27987083
- Inchi: 1S/C5H9N5.ClH/c1-2-6-3-4(1)5-7-9-10-8-5;/h4,6H,1-3H2,(H,7,8,9,10);1H
- InChI Key: OEBQFGWJCOTOHF-UHFFFAOYSA-N
- SMILES: Cl.N1CCC(C2N=NNN=2)C1
Computed Properties
- Exact Mass: 175.0624730g/mol
- Monoisotopic Mass: 175.0624730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 117
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.5
5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109009058-1g |
5-(Pyrrolidin-3-yl)-2H-tetrazole hydrochloride |
1228583-52-5 | 95% | 1g |
$556.50 | 2023-09-03 | |
| Alichem | A109009058-5g |
5-(Pyrrolidin-3-yl)-2H-tetrazole hydrochloride |
1228583-52-5 | 95% | 5g |
$1696.80 | 2023-09-03 | |
| Chemenu | CM106117-1g |
5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride |
1228583-52-5 | 97% | 1g |
$385 | 2021-08-06 | |
| Chemenu | CM106117-5g |
5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride |
1228583-52-5 | 97% | 5g |
$1155 | 2021-08-06 | |
| TRC | P840790-10mg |
5-(Pyrrolidin-3-yl)-2h-tetrazole Hydrochloride |
1228583-52-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P840790-50mg |
5-(Pyrrolidin-3-yl)-2h-tetrazole Hydrochloride |
1228583-52-5 | 50mg |
$ 115.00 | 2022-06-03 | ||
| TRC | P840790-100mg |
5-(Pyrrolidin-3-yl)-2h-tetrazole Hydrochloride |
1228583-52-5 | 100mg |
$ 160.00 | 2022-06-03 | ||
| abcr | AB453811-1 g |
5-(Pyrrolidin-3-yl)-2H-tetrazole HCl |
1228583-52-5 | 1g |
€619.30 | 2023-07-18 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07061-01-100mg |
5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride |
1228583-52-5 | 97% | 100mg |
¥672.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07061-01-250mg |
5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride |
1228583-52-5 | 97% | 250mg |
¥897.0 | 2024-04-25 |
5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride Suppliers
5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride
Comprehensive Overview of 5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride (CAS No. 1228583-52-5)
The compound 5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride (CAS No. 1228583-52-5) is a chemically significant molecule that has garnered attention in pharmaceutical and biochemical research. This heterocyclic compound features a pyrrolidine ring fused with a tetrazole moiety, making it a versatile scaffold for drug discovery and medicinal chemistry applications. Its unique structure contributes to its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.
In recent years, the demand for tetrazole derivatives has surged due to their widespread use in drug design. The 5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride is no exception, as researchers explore its applications in targeting metabolic pathways and neurological disorders. The compound's ability to mimic carboxylic acid bioisosteres enhances its utility in improving drug pharmacokinetics, a topic frequently searched by professionals in the field.
One of the key advantages of 5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride lies in its solubility profile, attributed to the hydrochloride salt form. This property is critical for formulation scientists who often search for "highly soluble drug intermediates" or "bioavailable scaffold compounds." The compound's stability under physiological conditions further underscores its relevance in preclinical studies, aligning with trending queries like "stable heterocyclic compounds for drug development."
The synthesis of CAS No. 1228583-52-5 involves multi-step organic reactions, including cyclization and salt formation, which are well-documented in peer-reviewed literature. Researchers investigating "efficient tetrazole synthesis methods" or "pyrrolidine-based compound preparation" will find this compound particularly intriguing. Its structural complexity also makes it a candidate for computational chemistry studies, addressing popular search terms such as "molecular docking with tetrazole derivatives."
From a commercial perspective, 5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride is supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Procurement-related searches like "reliable suppliers of pyrrolidine-tetrazole hybrids" or "CAS 1228583-52-5 bulk availability" reflect the market's interest in this compound. Quality control protocols, including HPLC and NMR characterization, ensure its compliance with industry standards—a critical consideration for buyers searching for "high-purity research chemicals."
In conclusion, 5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride (CAS No. 1228583-52-5) represents a promising candidate for advancing drug discovery efforts. Its structural features, combined with its pharmacological potential, position it as a valuable tool for scientists addressing contemporary challenges in medicinal chemistry. As research continues, this compound is likely to remain a focal point for inquiries related to "innovative heterocyclic drug scaffolds" and "next-generation therapeutic agents."
1228583-52-5 (5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole hydrochloride) Related Products
- 758696-64-9(1H-Tetrazole-5-ethanamine,beta-(1-methylethyl)-(9CI))
- 112626-96-7(3-(1H-Tetrazol-5-yl)piperidine)
- 570424-05-4(5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole)
- 841202-37-7(Piperidine, 4-(1H-tetrazol-5-yl)-, hydrochloride)
- 91419-60-2(4-(2H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride)
- 851394-30-4(2H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]-)
- 758696-66-1(1H-Tetrazole-5-ethanamine,beta-propyl-(9CI))
- 1159733-10-4(5-[(3R)-pyrrolidin-3-yl]-2H-tetrazole)
- 950725-13-0(5-(azetidin-3-yl)-2H-1,2,3,4-tetrazole)
- 112626-97-8(4-(2H-1,2,3,4-tetrazol-5-yl)piperidine)